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Compound of Interest

Compound Name: PKM2 activator 4

Cat. No.: B3012216 Get Quote

Welcome to the technical support center for PKM2 Activator 4. This resource is designed to

assist researchers, scientists, and drug development professionals in successfully utilizing this

compound in their experiments. Here you will find troubleshooting guides and frequently asked

questions (FAQs) to address common issues, particularly regarding its solubility and handling

in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is PKM2 Activator 4 and what are its common synonyms?

A1: PKM2 Activator 4 is a potent and selective allosteric activator of the M2 isoform of

pyruvate kinase (PKM2). It is more commonly known by its synonyms, TEPP-46 or ML-265.[1]

[2][3][4] It functions by stabilizing the tetrameric form of the PKM2 enzyme, which is the more

active state.[1][4][5][6]

Q2: What are the key physicochemical properties of PKM2 Activator 4 (TEPP-46)?

A2: The key properties of TEPP-46 are summarized in the table below.
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Property Value Reference

Synonyms
TEPP-46, ML-265, PKM2

Activator IV
[1][2][3]

CAS Number 1221186-53-3 [1]

Molecular Formula C₁₇H₁₆N₄O₂S₂ [3]

Molecular Weight 372.46 g/mol [3]

Appearance White to off-white/yellow solid [7][8][9]

Purity ≥98% (by HPLC)

Q3: What is the solubility of TEPP-46 in aqueous solutions and organic solvents?

A3: TEPP-46 has limited but measurable solubility in aqueous buffers and is highly soluble in

organic solvents like DMSO. The table below provides a summary of its solubility.

Solvent Solubility Reference

PBS (pH 7.4) 29.6 µg/mL (79.5 µM) [1]

DMSO Up to 100 mg/mL [1][8][9]

In Vivo Formulation

5 mg/mL (13.42 mM) in 10%

DMSO, 40% PEG300, 5%

Tween 80, 45% Saline

[7]

Q4: How does TEPP-46 activate PKM2?

A4: TEPP-46 is an allosteric activator that binds to the PKM2 enzyme at the interface between

subunits.[10] This binding stabilizes the tetrameric conformation of PKM2, which is the more

enzymatically active form.[1][5][6] The activation is similar to the effect of the endogenous

activator fructose-1,6-bisphosphate (FBP).[3][5]
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Precipitation of TEPP-46 from aqueous solutions is a common issue, primarily due to its

relatively low aqueous solubility. This guide provides a systematic approach to diagnose and

resolve this problem.

Troubleshooting Workflow for TEPP-46 Precipitation

Precipitation Observed in Aqueous Solution

Is the concentration > 79.5 µM (29.6 µg/mL)?

High Concentration Issue

Yes

How was the stock solution prepared?

No

Reduce final concentration to ≤ 79.5 µM. Consider using a co-solvent system (e.g., with PEG300, Tween-80) for higher concentrations. Stock Solution Issue What are the buffer components and pH?

Prepare a fresh, high-concentration stock in 100% DMSO.

Suboptimal solvent

Ensure final DMSO concentration is sufficient to maintain solubility (e.g., 0.1-1%).

Insufficient final DMSO

Buffer Compatibility Issue How was the final dilution made?

Pre-warm aqueous buffer before adding stock solution.

Low temperature

Dilution Method Issue

Add stock solution dropwise to the vortexing aqueous buffer.
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Click to download full resolution via product page

Caption: Troubleshooting workflow for TEPP-46 precipitation.

Issue 1: Precipitation upon dilution of DMSO stock into aqueous buffer.

Cause: The concentration of TEPP-46 in the final aqueous solution exceeds its solubility limit

(79.5 µM or 29.6 µg/mL in PBS).[1] While highly soluble in DMSO, the sudden change in

solvent polarity upon dilution can cause the compound to crash out of solution.

Solution:

Reduce Final Concentration: Ensure the final concentration in your aqueous buffer is

below the solubility limit.

Optimize Dilution: Add the DMSO stock solution to the aqueous buffer dropwise while

vortexing vigorously. This rapid mixing can help prevent localized high concentrations that

lead to precipitation.

Maintain a Minimum DMSO Concentration: Ensure the final concentration of DMSO in

your aqueous solution is sufficient to aid solubility, typically between 0.1% and 1%.

However, always consider the tolerance of your experimental system (e.g., cells) to

DMSO.

Temperature: Gently warming the aqueous buffer (e.g., to 37°C) before adding the DMSO

stock can sometimes improve solubility.

Issue 2: Cloudiness or visible particles in the prepared aqueous solution over time.

Cause: The prepared solution may be supersaturated, or the compound may have limited

stability in the specific buffer system, leading to gradual precipitation.

Solution:

Fresh Preparation: Prepare the aqueous solution of TEPP-46 fresh before each

experiment. Stock solutions in DMSO are stable for up to 3 months at -20°C, but aqueous

dilutions are not recommended for long-term storage.[1]
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Sonication: Brief sonication of the final aqueous solution can help to redissolve small

precipitates. However, be cautious as this may not result in a stable solution long-term.

Buffer Composition: Evaluate the components of your aqueous buffer. High salt

concentrations or certain additives may decrease the solubility of TEPP-46. If possible,

test solubility in a simpler buffer system (e.g., PBS).

Issue 3: Inconsistent experimental results.

Cause: Undissolved compound can lead to an inaccurate final concentration, resulting in

poor reproducibility.

Solution:

Visual Inspection: Always visually inspect your final solution for any signs of precipitation

before use.

Centrifugation/Filtration: If you suspect precipitation, you can centrifuge the solution and

use the supernatant. However, this means the actual concentration will be lower than

intended. A better approach is to address the solubility issue directly using the methods

described above.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh out the desired amount of TEPP-46 powder (MW: 372.46 g/mol

). For 1 mL of a 10 mM stock, you will need 3.72 mg.

Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO. Use only fresh

DMSO for reconstitution.[1]

Mixing: Vortex or sonicate briefly until the solid is completely dissolved. The solution should

be clear.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C. Stock solutions are reported to be stable for up to 3 months under these

conditions.[1]
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Protocol 2: Preparation of a Working Solution for In Vitro Cell-Based Assays

This protocol describes the preparation of a 100 µM working solution in cell culture medium

with a final DMSO concentration of 0.1%.

Thaw Stock: Thaw a 10 mM aliquot of TEPP-46 in DMSO at room temperature.

Pre-warm Medium: Warm the desired volume of cell culture medium to 37°C.

Serial Dilution: Perform a serial dilution. For example, to make a 100 µM solution with 0.1%

DMSO:

Add 1 µL of the 10 mM stock solution to 999 µL of pre-warmed medium.

Mixing: Immediately vortex the solution gently but thoroughly.

Use Immediately: Use the freshly prepared working solution for your experiment without

delay.
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Workflow for In Vitro Solution Preparation

Start: TEPP-46 Powder

Weigh TEPP-46 Powder

Add 100% DMSO

Vortex/Sonicate to Dissolve

10 mM Stock Solution in DMSO

Aliquot and Store at -20°C

Thaw Aliquot

Add Stock to Vortexing Buffer

Pre-warm Aqueous Buffer/Medium to 37°C

Final Working Solution (e.g., 100 µM)

Use Immediately in Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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